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Compound of Interest

3-(methoxycarbonyl)-1-methyl-1H-
Compound Name:
pyrazole-5-carboxylic acid

Cat. No.: B187469

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-(methoxycarbonyl)-1-methyl-
1H-pyrazole-5-carboxylic acid, a key intermediate in organic synthesis. This document details
its chemical identity, synthesis, and physical properties, tailored for professionals in research
and development.

Chemical Identity and Properties

While a specific CAS Number for 3-(methoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic
acid is not readily available in public databases, it is systematically named as the 3-
monomethyl ester of 1-Methyl-1H-pyrazole-3,5-dicarboxylic acid. The parent diacid has the
CAS Number 75092-39-6.

Table 1: Chemical Identifiers of Related Compounds
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Molecular Weight (
Compound Name CAS Number Molecular Formula Imol )
g/mo

1-Methyl-1H-pyrazole-
] _ _ 75092-39-6 CeHsN204 170.12
3,5-dicarboxylic acid

Diethyl 1-methyl-1H-
pyrazole-3,5- 100852-80-0 C10H14N204 226.23

dicarboxylate

Table 2: Predicted Physicochemical Properties of 3-(methoxycarbonyl)-1-methyl-1H-
pyrazole-5-carboxylic acid

Property Value

Molecular Formula C7HsN20a4
Molecular Weight 184.15 g/mol
XLogP3 0.4

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor Count 5

Rotatable Bond Count 2

Exact Mass 184.048406 g/mol
Topological Polar Surface Area 84.6 A2

Heavy Atom Count 13

Note: The properties in Table 2 are computationally predicted and have not been
experimentally verified in the available literature.

Synthesis

The synthesis of 3-(methoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid can be
achieved through the selective hydrolysis of diethyl 1-methyl-1H-pyrazole-3,5-dicarboxylate. A
detailed experimental protocol, derived from patent literature, is provided below.
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Experimental Protocol: Synthesis of 3-
(methoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic
acid

This protocol is adapted from the procedure described in patent US20160237048A1.

Objective: To synthesize 3-(carbomethoxy)-1-methyl pyrazole-5-carboxylic acid via selective
hydrolysis of the corresponding diethyl ester.

Materials:

¢ Diethyl 1-methyl-pyrazole-3,5-dicarboxylate
e Methanol (MeOH)

o Potassium hydroxide (KOH)

» 36% Concentrated hydrochloric acid (HCI)
o Ethyl acetate (EtOAC)

o Water (H20)

» Round-bottom flask

e Magnetic stirrer

¢ Cooling bath (ice-water)

 Rotary evaporator

e Separatory funnel

e pH meter or pH paper

Standard laboratory glassware

Procedure:
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 Dissolution: Dissolve diethyl 1-methyl-pyrazole-3,5-dicarboxylate in methanol in a round-
bottom flask.

e Cooling: Cool the solution to 0°C using an ice-water bath with continuous stirring.

¢ Hydrolysis: While maintaining the temperature at 0°C, slowly add a 3.0 M solution of
potassium hydroxide in methanol. The reaction progress should be monitored by Thin Layer
Chromatography (TLC) using a 1:1 mixture of petroleum ether and ethyl acetate as the
eluent.

e Warming and Reaction Completion: After the addition of the KOH solution, allow the reaction
mixture to warm to 25°C and continue stirring for 10 hours, or until TLC analysis indicates the
complete consumption of the starting material.

e Solvent Removal: Once the reaction is complete, remove the organic solvent (methanol)
using a rotary evaporator.

e Aqueous Workup: Dissolve the resulting residue in water.

 Acidification: Carefully adjust the pH of the aqueous solution to 2-3 by adding 36%
concentrated hydrochloric acid. This will precipitate the product.

o Extraction: Extract the product from the acidic aqueous solution using ethyl acetate.

e Drying and Concentration: Separate the organic phase, dry it over anhydrous sodium sulfate,
and then evaporate the solvent to yield 3-(carbomethoxy)-1-methyl pyrazole-5-carboxylic
acid.

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 3-(methoxycarbonyl)-1-
methyl-1H-pyrazole-5-carboxylic acid.
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Caption: Synthesis workflow for 3-(methoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic
acid.

Biological Activity and Signaling Pathways

Currently, there is no publicly available information to suggest that 3-(methoxycarbonyl)-1-
methyl-1H-pyrazole-5-carboxylic acid has been investigated for its biological activity or its
role in any specific signaling pathways. It is primarily documented as a chemical intermediate
for the synthesis of more complex molecules.

Conclusion

3-(methoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid serves as a valuable
synthetic intermediate. While its physicochemical properties are not extensively documented in
readily accessible sources, a reliable synthesis protocol via selective hydrolysis of its diethyl
ester is available. This guide provides the necessary information for researchers and scientists
to synthesize and utilize this compound in their drug discovery and development endeavors.
Further research is warranted to explore the potential biological activities of this and related
pyrazole derivatives.

 To cite this document: BenchChem. [Technical Guide: 3-(Methoxycarbonyl)-1-methyl-1H-
pyrazole-5-carboxylic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b187469#cas-number-for-3-methoxycarbonyl-1-
methyl-1h-pyrazole-5-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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